Cas no 68214-82-4 (2,7-Naphthalenedisulfonicacid,5-amino-3-[2-[4'-[2-(7-amino-1-hydroxy-3-sulfo-2-naphthalenyl)diazenyl][1,1'-biphenyl]-4-yl]diazenyl]-4-hydroxy-,sodium salt (1:2))

• Product Name: 2,7-Naphthalenedisulfonicacid,5-amino-3-[2-[4'-[2-(7-amino-1-hydroxy-3-sulfo-2-naphthalenyl)diazenyl][1,1'-biphenyl]-4-yl]diazenyl]-4-hydroxy-,sodium salt (1:2)
• CAS No: 68214-82-4
• MF: C₃₂H₂₂N₆Na₂O₁₁S₃
• MW: 808.725224971771
• CID: 518942
• PubChem ID: 109795
• Update Time: 2025-04-19

2,7-Naphthalenedisulfonicacid,5-amino-3-[2-[4'-[2-(7-amino-1-hydroxy-3-sulfo-2-naphthalenyl)diazenyl][1,1'-biphenyl]-4-yl]diazenyl]-4-hydroxy-,sodium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid,5-amino-3-[2-[4'-[2-(7-amino-1-hydroxy-3-sulfo-2-naphthalenyl)diazenyl][1,1'-biphenyl]-4-yl]diazenyl]-4-hydroxy-,sodium salt (1:2)
• disodium hydrogen 5-amino-3-[[4'-[(7-amino-1-hydroxy-3-sulphonato-2-naphthyl)azo][1,1'-biphenyl]-4-yl]azo]-4-hydroxynaphthalene-2,7-disulphonate
• disodium,(6E)-4-amino-6-[[4-[4-[(2E)-2-(7-amino-1-oxo-3-sulfonatonaphthalen-2-ylidene)hydrazinyl]phenyl]phenyl]hydrazinylidene]-5-oxo-7-sulfonaphthalene-2-sulfonate
• 2,7-Naphthalenedisulfonic acid, 5-amino-3-((4'-((7-amino-1-hydroxy-3-sulfo-2-naphthalenyl)azo)(1,1'-biphenyl)-4-yl)azo)-4-hydroxy-, disodium salt
• 2,7-Naphthalenedisulfonic acid, 5-amino-3-(2-(4'-(2-(7-amino-1-hydroxy-3-sulfo-2-naphthalenyl)diazenyl)(1,1'-biphenyl)-4-yl)diazenyl)-4-hydroxy-, sodium salt (1:2)
• Direct Navy BH
• Disodium hydrogen 5-amino-3-((4'-((7-amino-1-hydroxy-3-sulphonato-2-naphthyl)azo)(1,1'-biphenyl)-4-yl)azo)-4-hyd
• Disodium hydrogen 5-amino-3-((4'-((7-amino-1-hydroxy-3-sulphonato-2-naphthyl)azo)(1,1'-biphenyl)-4-yl)azo)-4-hydroxynaphthalene-2,7-disulphonate
• 68214-82-4
• 2,7-Naphthalenedisulfonic acid, 5-amino-3-[[4'-[(7-amino-1-hydroxy-3-sulfo-2-naphthalenyl)azo][1,1'-biphenyl]-4-yl]azo]-4-hydroxy-, disodium salt
• EINECS 269-321-3
• 2,7-Naphthalenedisulfonicacid,5-amino-3-[2-[4'-[2-(7-amino-1-hydroxy-3-sulfo-2-naphthalenyl)diazenyl][1,1'-biphenyl]-4-yl]diazenyl]-4-hydroxy-,sodium salt(1:2)
• DTXSID8071273

• Inchi： 1S/C32H24N6O11S3.2Na/c33-20-6-1-18-12-26(51(44,45)46)29(31(39)24(18)14-20)37-35-21-7-2-16(3-8-21)17-4-9-22(10-5-17)36-38-30-27(52(47,48)49)13-19-11-23(50(41,42)43)15-25(34)28(19)32(30)40;;/h1-15,39-40H,33-34H2,(H,41,42,43)(H,44,45,46)(H,47,48,49);;/q;2*+1/p-2/b37-35+,38-36+;;
• InChI Key： KMGRDXNWDOWNGW-HKXUKFGYSA-L
• SMILES： S(C1C(=C(C2C(=CC(=CC=2C=1)S(=O)(=O)[O-])N)O)/N=N/C1C=CC(=CC=1)C1C=CC(=CC=1)/N=N/C1=C(C2C=C(C=CC=2C=C1S(=O)(=O)[O-])N)O)(=O)(=O)O.[Na+].[Na+]

Computed Properties

• Exact Mass: 808.03066
• Monoisotopic Mass: 808.030407
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 54
• Rotatable Bond Count: 6
• Complexity: 1850
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 329

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 310.71